Cas no 942000-94-4 (N-(2-chlorophenyl)methyl-2-2-({(4-fluorophenyl)carbamoylmethyl}sulfanyl)-1,3-thiazol-4-ylacetamide)

• Product Name: N-(2-chlorophenyl)methyl-2-2-({(4-fluorophenyl)carbamoylmethyl}sulfanyl)-1,3-thiazol-4-ylacetamide
• CAS No: 942000-94-4
• MF: C₂₀H₁₇ClFN₃O₂S₂
• MW: 449.949284315109
• CID: 5984182
• PubChem ID: 16899137
• Update Time: 2025-07-08

N-(2-chlorophenyl)methyl-2-2-({(4-fluorophenyl)carbamoylmethyl}sulfanyl)-1,3-thiazol-4-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-chlorophenyl)methyl-2-2-({(4-fluorophenyl)carbamoylmethyl}sulfanyl)-1,3-thiazol-4-ylacetamide
• N-[(2-chlorophenyl)methyl]-2-[2-[2-(4-fluoroanilino)-2-oxoethyl]sulfanyl-1,3-thiazol-4-yl]acetamide
• N-[(2-chlorophenyl)methyl]-2-[2-({[(4-fluorophenyl)carbamoyl]methyl}sulfanyl)-1,3-thiazol-4-yl]acetamide
• F2335-0633
• 942000-94-4
• AKOS024641061
• N-(2-chlorobenzyl)-2-(2-((2-((4-fluorophenyl)amino)-2-oxoethyl)thio)thiazol-4-yl)acetamide

• Inchi： 1S/C20H17ClFN3O2S2/c21-17-4-2-1-3-13(17)10-23-18(26)9-16-11-28-20(25-16)29-12-19(27)24-15-7-5-14(22)6-8-15/h1-8,11H,9-10,12H2,(H,23,26)(H,24,27)
• InChI Key： MYKWJXAWSCFTMZ-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CC=C1Cl)(=O)CC1=CSC(SCC(NC2=CC=C(F)C=C2)=O)=N1

Computed Properties

• Exact Mass: 449.0434750g/mol
• Monoisotopic Mass: 449.0434750g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 552
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 125Ų

Additional information on N-(2-chlorophenyl)methyl-2-2-({(4-fluorophenyl)carbamoylmethyl}sulfanyl)-1,3-thiazol-4-ylacetamide

Introduction to N-(2-chlorophenyl)methyl-2-2-({(4-fluorophenyl)carbamoylmethyl}sulfanyl)-1,3-thiazol-4-ylacetamide and Its Significance in Modern Chemical Biology

N-(2-chlorophenyl)methyl-2-2-({(4-fluorophenyl)carbamoylmethyl}sulfanyl)-1,3-thiazol-4-ylacetamide, with the CAS number 942000-94-4, represents a fascinating compound in the realm of chemical biology and pharmaceutical research. This intricate molecular structure has garnered significant attention due to its potential applications in drug discovery and the development of novel therapeutic agents. The compound's unique chemical composition, characterized by its 2-chlorophenyl and 4-fluorophenyl substituents, as well as its thiazole core, makes it a promising candidate for further exploration in various biological pathways.

The significance of this compound lies in its structural complexity and the diverse range of biological activities it may exhibit. The presence of a carbamoylmethylsulfanyl group adds an additional layer of functionality, which could be exploited for modulating specific biological targets. Recent advancements in chemical biology have highlighted the importance of such multifaceted molecules in the quest for innovative treatments for complex diseases. The thiazole ring, a common motif in many bioactive compounds, is known for its ability to interact with biological systems in various ways, making it a valuable scaffold for drug design.

In the context of modern pharmaceutical research, N-(2-chlorophenyl)methyl-2-2-({(4-fluorophenyl)carbamoylmethyl}sulfanyl)-1,3-thiazol-4-ylacetamide has been studied for its potential role in inhibiting key enzymes and receptors involved in disease pathways. The 4-fluorophenyl moiety, in particular, has been shown to enhance binding affinity and selectivity, which are critical factors in drug development. This compound's design reflects a deep understanding of structural-activity relationships (SAR), a cornerstone of rational drug design. By incorporating fluorine atoms, which are known to improve metabolic stability and bioavailability, researchers aim to create more effective and durable therapeutic agents.

The synthesis and characterization of this compound have been subjects of intense research. Advanced synthetic methodologies have been employed to construct the complex framework of N-(2-chlorophenyl)methyl-2-2-({(4-fluorophenyl)carbamoylmethyl}sulfanyl)-1,3-thiazol-4-ylacetamide with high precision. Techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions have been instrumental in achieving the desired molecular architecture. These synthetic strategies not only highlight the ingenuity of modern organic chemistry but also underscore the importance of tailored molecular design in drug discovery.

Evaluation of N-(2-chlorophenyl)methyl-2-2-({(4-fluorophenyl)carbamoylmethyl}sulfanyl)-1,3-thiazol-4-ylacetamide has involved both in vitro and in vivo studies. In vitro assays have focused on assessing its interaction with target proteins and enzymes, providing insights into its mechanism of action. Preliminary results suggest that this compound exhibits promising activity against certain biological pathways, making it a valuable lead compound for further optimization. In vivo studies have complemented these findings by evaluating its pharmacokinetic properties and potential therapeutic efficacy in animal models.

The integration of computational chemistry and molecular modeling has played a pivotal role in understanding the behavior of N-(2-chlorophenyl)methyl-2-2-({(4-fluorophenyl)carbamoylmethyl}sulfanyl)-1,3-thiazol-4-ylacetamide at the molecular level. These computational approaches have allowed researchers to predict binding modes and optimize lead structures before experimental validation. Such integrative strategies are becoming increasingly essential in drug discovery pipelines, as they enable more efficient use of resources and reduce the time required to bring new drugs to market.

The future prospects for N-(2-chlorophenyl)methyl-2-2-({(4-fluorophenyl)carbamoylmethyl}sulfanyl)-1,3-thiazol-4-ylacetamide are bright, with ongoing research aimed at further refining its properties and expanding its therapeutic potential. Novel derivatives are being designed to enhance potency, selectivity, and pharmacokinetic profiles. Additionally, exploring new applications in areas such as anti-inflammatory and anticancer therapies is a priority for many research groups. The compound's unique structure provides a rich foundation for innovation, making it a cornerstone of contemporary chemical biology research.

In conclusion, N-(2-chlorophenyl)methyl-2-2-({(4-fluorophenyl)carbamoylmethyl}sulfanyl)-1,3-thiazol-4-ylacetamide (CAS no.942000-94-4 strong>) is a remarkable compound with significant implications for pharmaceutical development. Its intricate molecular design and promising biological activities position it as a key player in the ongoing effort to develop novel therapeutics. As research continues to uncover new facets of this compound's potential, it is likely to remain at the forefront of chemical biology investigations for years to come.